N-(2-cyclohexyl-2-hydroxyethyl)-4-(thiophen-3-yl)benzamide

• IUPAC Name: N-(2-cyclohexyl-2-hydroxyethyl)-4-thiophen-3-ylbenzamide
• InChI: InChI=1S/C19H23NO2S/c21-18(15-4-2-1-3-5-15)12-20-19(22)16-8-6-14(7-9-16)17-10-11-23-13-17/h6-11,13,15,18,21H,1-5,12H2,(H,20,22)
• InChI Key: IJABGHFNFJVSDH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(CNC(=O)C2=CC=C(C=C2)C3=CSC=C3)O
• Molecular Formula: C19H23NO2S
• Molecular Weight: 329.5 g/mol

Description

N-(2-cyclohexyl-2-hydroxyethyl)-4-(thiophen-3-yl)benzamide, also known as CHEB, is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. CHEB is a member of the benzamide class of compounds and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

Chemoselective Synthesis

The chemoselective N-benzoylation of aminophenols using benzoylisothiocyanates highlights a method to synthesize compounds of biological interest, including N-(2-hydroxyphenyl)benzamides. This method emphasizes the significance of precise synthetic strategies in developing biologically active compounds, suggesting potential pathways for synthesizing and modifying the compound of interest for specific scientific applications (Singh et al., 2017).

Crystallographic Analysis

The crystal structure analysis of related benzamide derivatives, such as 2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl] benzamide, provides insights into the molecular interactions and stability of these compounds. Understanding the crystal structures aids in the rational design of new compounds with desired physical and chemical properties (Sharma et al., 2016).

Intramolecular Cyclization

Research on copper-catalyzed intramolecular cyclization processes to synthesize N-benzothiazol-2-yl-amides from various substituted thioureas underlines the importance of catalysis in developing efficient synthetic routes. These methods could be adapted to synthesize the target compound or its analogs, showcasing the compound's potential in catalysis and synthetic chemistry (Wang et al., 2008).

Biological Evaluation

The design, synthesis, and biological evaluation of N-hydroxy-4-(3-phenylpropanamido)benzamide derivatives as novel histone deacetylase inhibitors demonstrate the therapeutic potential of benzamide derivatives in treating diseases. By modulating enzyme activity, these compounds could offer insights into developing N-(2-cyclohexyl-2-hydroxyethyl)-4-(thiophen-3-yl)benzamide for similar biological applications (Jiao et al., 2009).

Antifungal Activity

The synthesis of new 5-(2-substituted-1,3-thiazol-5-yl)-2-hydroxy benzamides and their derivatives highlights the antimicrobial potential of such compounds. By exploring the antifungal activity of benzamide derivatives, researchers can investigate the antifungal applications of N-(2-cyclohexyl-2-hydroxyethyl)-4-(thiophen-3-yl)benzamide (Narayana et al., 2004).